Cas no 2228991-26-0 (2-(2-bromopropyl)-6-fluorophenol)

• Product Name: 2-(2-bromopropyl)-6-fluorophenol
• CAS No: 2228991-26-0
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 6191096
• PubChem ID: 165685272
• Update Time: 2025-06-28

2-(2-bromopropyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-6-fluorophenol
• EN300-1908354
• 2228991-26-0

• Inchi： 1S/C9H10BrFO/c1-6(10)5-7-3-2-4-8(11)9(7)12/h2-4,6,12H,5H2,1H3
• InChI Key： XASYAAAQTAFBKB-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=C(C=1O)F

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-bromopropyl)-6-fluorophenol

Introduction to CAS No. 2228991-26-0: 2-(2-Bromopropyl)-6-Fluorophenol

The compound CAS No. 2228991-26-0, also known as 2-(2-bromopropyl)-6-fluorophenol, is a synthetic organic compound with a unique structure that combines a brominated alkyl chain with a fluorinated phenolic group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which includes a bromine atom at the 3-position of the propyl chain and a fluorine atom at the 6-position of the phenolic ring, makes it a versatile molecule for chemical modifications and functionalization.

Recent studies have highlighted the importance of brominated and fluorinated compounds in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The presence of bromine and fluorine atoms in 2-(2-bromopropyl)-6-fluorophenol contributes to its unique electronic properties, making it an attractive candidate for further research in medicinal chemistry. For instance, bromine substitution can influence the molecule's lipophilicity, while fluorine substitution can enhance its metabolic stability.

In terms of synthesis, CAS No. 2228991-26-0 can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. These methods are particularly relevant for large-scale production in industries such as pharmaceuticals and agrochemicals.

The physical and chemical properties of 2-(2-bromopropyl)-6-fluorophenol have been extensively studied to understand its behavior under various conditions. For example, its melting point, boiling point, and solubility in different solvents have been characterized using modern analytical techniques such as differential scanning calorimetry (DSC) and gas chromatography (GC). These properties are critical for determining its suitability for specific applications, such as formulation development in drug delivery systems.

In terms of applications, CAS No. 2228991-26-0 has shown promise in several areas. In the pharmaceutical industry, it has been explored as a potential lead compound for anti-inflammatory and antiviral agents due to its ability to modulate key biological pathways. Additionally, its use as an intermediate in the synthesis of more complex molecules has been reported in recent literature.

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